Cas no 31478-25-8 (4-Nonanone,3-[(2S,3S,5S)-5-ethyl-5-[(2R,5R,6S)-5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl]tetrahydro-3-methyl-2-furanyl]-6-hydroxy-9-(3-hydroxy-4-methyl-2,6-dinitrophenyl)-5,7-dimethyl-,monosodium salt, (3R,5S,6S,7R)- (9CI))

• Product Name: 4-Nonanone,3-[(2S,3S,5S)-5-ethyl-5-[(2R,5R,6S)-5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl]tetrahydro-3-methyl-2-furanyl]-6-hydroxy-9-(3-hydroxy-4-methyl-2,6-dinitrophenyl)-5,7-dimethyl-,monosodium salt, (3R,5S,6S,7R)- (9CI)
• CAS No: 31478-25-8
• MF: C₃₃H₅₁N₂NaO₁₀
• MW: 658.755221605301
• CID: 313014
• Update Time: 2025-04-19

4-Nonanone,3-[(2S,3S,5S)-5-ethyl-5-[(2R,5R,6S)-5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl]tetrahydro-3-methyl-2-furanyl]-6-hydroxy-9-(3-hydroxy-4-methyl-2,6-dinitrophenyl)-5,7-dimethyl-,monosodium salt, (3R,5S,6S,7R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Nonanone,3-[(2S,3S,5S)-5-ethyl-5-[(2R,5R,6S)-5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl]tetrahydro-3-methyl-2-furanyl]-6-hydroxy-9-(3-hydroxy-4-methyl-2,6-dinitrophenyl)-5,7-dimethyl-,monosodium salt, (3R,5S,6S,7R)- (9CI)
• 4-Nonanone,3-[(2S,3S,5S)-5-ethyl-5-[(2R,5R,6S)-5-ethyltetrahydro-5-hydroxy-6-methyl-2H-pyran-2-yl]tetrahydro-3-methyl-2-furanyl]-6-hydroxy-9-(3-hydroxy-4-methyl-2,6-dinitrophenyl)-5,7-dimethyl-,monoso
• sodium,3-[(3R,4S,5S,7R)-7-[(3S,5S)-5-ethyl-5-[(5R,6S)-5-ethyl-5-hydroxy-6-methyloxan-2-yl]-3-methyloxolan-2-yl]-4-hydroxy-3,5-dimethyl-6-oxononyl]-6-methyl-2,4-dinitrophenolate

• Inchi： 1S/C33H52N2O10.Na/c1-9-23(31-20(6)17-33(11-3,45-31)26-14-15-32(39,10-2)22(8)44-26)30(38)21(7)28(36)18(4)12-13-24-25(34(40)41)16-19(5)29(37)27(24)35(42)43;/h16,18,20-23,26,28,31,36-37,39H,9-15,17H2,1-8H3;/q;+1/p-1/t18-,20+,21+,22+,23+,26?,28+,31?,32-,33+;/m1./s1
• InChI Key： TVJPZEUKYSDGFS-HPVVMJRXSA-M
• SMILES： [Na+].O1C([C@H](C([C@@H](C)[C@H]([C@H](C)CCC2C(=C(C(C)=CC=2[N+](=O)[O-])[O-])[N+](=O)[O-])O)=O)CC)[C@@H](C)C[C@@]1(CC)C1CC[C@](CC)([C@H](C)O1)O

Computed Properties

• Exact Mass: 658.344141
• Monoisotopic Mass: 658.344141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 46
• Rotatable Bond Count: 12
• Complexity: 1030
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 191

Experimental Properties

• Boiling Point: 751.7°C at 760 mmHg
• Flash Point: 408.4°C